![molecular formula C12H16N4O5 B4283971 2-butyryl-N-(2-methoxy-4-nitrophenyl)hydrazinecarboxamide](/img/structure/B4283971.png)
2-butyryl-N-(2-methoxy-4-nitrophenyl)hydrazinecarboxamide
Overview
Description
2-butyryl-N-(2-methoxy-4-nitrophenyl)hydrazinecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has shown promising results in biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 2-butyryl-N-(2-methoxy-4-nitrophenyl)hydrazinecarboxamide is not well understood. However, it is believed that this compound interacts with certain proteins and enzymes in the body, leading to changes in their activity. This, in turn, can affect various biochemical and physiological processes.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells in vitro. It has also been shown to inhibit the activity of certain enzymes involved in the pathogenesis of Alzheimer's disease and Parkinson's disease. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2-butyryl-N-(2-methoxy-4-nitrophenyl)hydrazinecarboxamide in lab experiments include its high purity and stability, as well as its ability to react selectively with certain amino acids and peptides. However, the limitations of using this compound include its high cost and limited availability.
Future Directions
There are several future directions for the research and development of 2-butyryl-N-(2-methoxy-4-nitrophenyl)hydrazinecarboxamide. One direction is to further investigate its mechanism of action and its potential applications in the development of new drugs for the treatment of various diseases. Another direction is to explore its potential applications in the development of new materials for chemical sensing and catalysis. Additionally, further research is needed to improve the synthesis method and increase the yield of this compound.
Scientific Research Applications
2-butyryl-N-(2-methoxy-4-nitrophenyl)hydrazinecarboxamide has shown potential applications in scientific research. This compound has been used as a reagent in the detection of amino acids and peptides. It has also been used in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, this compound has been used in the development of new materials for chemical sensing and catalysis.
Properties
IUPAC Name |
1-(butanoylamino)-3-(2-methoxy-4-nitrophenyl)urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O5/c1-3-4-11(17)14-15-12(18)13-9-6-5-8(16(19)20)7-10(9)21-2/h5-7H,3-4H2,1-2H3,(H,14,17)(H2,13,15,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPUDTQMMHLSIHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NNC(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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